Cas no 1855289-63-2 (1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1855289-63-2
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5714198
• PubChem ID: 131026228
• Update Time: 2025-05-19

1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1111749
• 1855289-63-2
• 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-[(1-methoxycyclopentyl)methyl]-

• Inchi： 1S/C9H16N4O/c1-14-9(4-2-3-5-9)6-13-7-11-8(10)12-13/h7H,2-6H2,1H3,(H2,10,12)
• InChI Key： REDPLNAGLWAIRC-UHFFFAOYSA-N
• SMILES： O(C)C1(CN2C=NC(N)=N2)CCCC1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 364.4±34.0 °C(Predicted)
• pka: 4.90±0.12(Predicted)

Additional information on 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine

1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1855289-63-2): A Comprehensive Overview

1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1855289-63-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine is characterized by a triazole ring substituted with a methoxycyclopentylmethyl group. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The presence of this ring imparts unique chemical and biological properties to the molecule. The methoxycyclopentylmethyl substituent adds steric bulk and hydrophobicity, which can influence the compound's pharmacokinetic properties and biological activity.

The synthesis of 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine has been reported in several studies. One common approach involves the reaction of 1-methoxycyclopentanecarbaldehyde with hydrazine to form the corresponding hydrazide, followed by cyclization with an appropriate nitrile or isocyanide to form the triazole ring. This method provides a high yield and purity of the final product. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance efficiency and reduce environmental impact.

In terms of biological activity, 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine has shown promising results in various assays. Studies have demonstrated its potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity. Additionally, preliminary data suggest that this compound may have antiviral properties against certain RNA viruses, although further research is needed to confirm these findings.

The anti-inflammatory potential of 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine has also been explored. In vitro studies using human peripheral blood mononuclear cells (PBMCs) have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine in humans. Early-phase trials have demonstrated favorable pharmacokinetic profiles and tolerability in healthy volunteers. However, more extensive studies are required to fully assess its therapeutic potential and identify any potential side effects or drug interactions.

In addition to its direct therapeutic applications, 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine has also been used as a lead compound for drug discovery efforts. Researchers are exploring structural modifications to enhance its potency and selectivity for specific targets. For example, substituting different functional groups on the methoxycyclopentylmethyl moiety has led to compounds with improved antifungal activity against drug-resistant strains.

The environmental impact of 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine is another area of ongoing research. Studies have shown that the compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. However, more comprehensive environmental fate and toxicity studies are needed to ensure its safe use in pharmaceutical applications.

In conclusion, 1-[(1-Methoxycyclopentyl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1855289-63-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research efforts aim to optimize its synthesis methods, enhance its biological activity, and evaluate its safety profile for clinical use.